Cas no 1508836-95-0 (2-Azaspiro[4.5]decan-8-one)

• Product Name: 2-Azaspiro[4.5]decan-8-one
• CAS No: 1508836-95-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 4770437
• Update Time: 2026-02-26

2-Azaspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[4.5]decan-8-one
• 2-Azaspiro[4.5]decan-8-one

• Inchi： 1S/C9H15NO/c11-8-1-3-9(4-2-8)5-6-10-7-9/h10H,1-7H2
• InChI Key： AVUVNDJIVWTFQQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CNCC2)CC1

Computed Properties

• Exact Mass: 153.115364102 g/mol
• Monoisotopic Mass: 153.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1
• Molecular Weight: 153.22

Additional information on 2-Azaspiro[4.5]decan-8-one

2-Azaspiro[4.5]decan-8-one: A Comprehensive Overview

The compound 2-Azaspiro[4.5]decan-8-one, identified by the CAS number 1508836-95-0, is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and drug discovery. This molecule belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 2. The spiro structure of 2-Azaspiro[4.5]decan-8-one is composed of a six-membered ring (pyran-like) fused to a seven-membered ring (azepane-like), creating a rigid and compact framework that is often desirable in medicinal chemistry for improving bioavailability and stability.

Recent studies have highlighted the potential of 2-Azaspiro[4.5]decan-8-one as a scaffold for developing bioactive molecules. Researchers have explored its ability to act as a template for constructing multi-target-directed ligands (MTDLs), which are designed to interact with multiple pharmacological targets simultaneously. This property makes it particularly appealing for the development of treatments for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most promising applications of 2-Azaspiro[4.5]decan-8-one lies in its role as a building block for peptide mimetics. By incorporating this spirocyclic structure into peptide sequences, scientists have been able to create molecules with enhanced stability and improved pharmacokinetic profiles compared to traditional peptides. For instance, recent research has demonstrated that derivatives of 2-Azaspiro[4.5]decan-8-one can effectively inhibit proteolytic enzymes, which are implicated in various pathological processes.

In addition to its role in peptide mimetics, 2-Azaspiro[4.5]decan-8-one has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The spirocyclic framework provides a rigid chiral environment that can be leveraged to induce high enantioselectivity in various organic transformations. This has led to the development of novel synthetic routes for complex natural products and pharmaceutical agents.

The synthesis of 2-Azaspiro[4.5]decan-8-one has been optimized through various methodologies, including ring-closing metathesis and intramolecular cyclization reactions. These advancements have made the compound more accessible for large-scale production and further research into its applications.

Moreover, computational studies have provided valuable insights into the electronic properties and conformational flexibility of 2-Azaspiro[4.5]decan-8-one. These studies have revealed that the molecule exhibits favorable interactions with biological targets due to its ability to adopt specific conformations that maximize binding affinity.

In conclusion, 2-Azaspiro[4.5]decan-8-one (CAS No: 1508836-95-0) is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique spirocyclic structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for developing innovative therapeutic agents.